Cas no 45738-35-0 (4-Bromo-1H-indene)

4-Bromo-1H-indene is a brominated derivative of indene, a fused aromatic hydrocarbon. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent at the 4-position enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Stille couplings for further functionalization. Its stable yet modifiable structure makes it valuable for constructing complex molecular frameworks. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.

4-Bromo-1H-indene structure

Product Name:4-Bromo-1H-indene

CAS No:45738-35-0

MF:C₉H₇Br

MW:195.055881738663

CID:2194489

PubChem ID:15637624

Update Time:2025-05-27

4-Bromo-1H-indene Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1h-indene
- 4-bromoindene
- KVPMZHAGRCBCAD-UHFFFAOYSA-N
- 45738-35-0
- DB-367360
- SCHEMBL2783384
- MFCD28158321
- 4-Bromo-1H-indene
- Inchi： 1S/C9H7Br/c10-9-6-2-4-7-3-1-5-8(7)9/h1-2,4-6H,3H2
- InChI Key： KVPMZHAGRCBCAD-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1C=CC2

Computed Properties

Exact Mass: 193.97311g/mol
Monoisotopic Mass: 193.97311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.4

Experimental Properties

Density: 1.523±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 257.0±29.0 ºC (760 Torr),
Flash Point: 113.0±18.7 ºC,
Solubility: Almost insoluble (0.01 g/l) (25 º C),

4-Bromo-1H-indene Pricemore >>

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